![molecular formula C16H13F3N4O3S B2571801 1-(2-hydroxy-2-(thiophen-3-yl)ethyl)-N-(3-(trifluoromethoxy)phenyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 2034247-89-5](/img/structure/B2571801.png)
1-(2-hydroxy-2-(thiophen-3-yl)ethyl)-N-(3-(trifluoromethoxy)phenyl)-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-hydroxy-2-(thiophen-3-yl)ethyl)-N-(3-(trifluoromethoxy)phenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C16H13F3N4O3S and its molecular weight is 398.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The research on compounds related to "1-(2-hydroxy-2-(thiophen-3-yl)ethyl)-N-(3-(trifluoromethoxy)phenyl)-1H-1,2,3-triazole-4-carboxamide" often involves their synthesis and structural characterization. For example, the synthesis and confirmation of structure through amino-acid conjugates of haptens and various organic compounds demonstrate the chemical versatility and complexity of these molecules (Benoiton, Hudecz, & Chen, 2009). Studies involving microwave-assisted synthesis of hybrid molecules containing different acid moieties and the investigation of their biological activities highlight the innovative approaches to developing new compounds with potential therapeutic applications (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).
Biological Activity
Several studies have focused on evaluating the biological activities of compounds similar to "this compound." For instance, research on the effects of 1,2,4-Triazole-3-thiol derivatives bearing hydrazone moiety on cancer cell migration and the growth of melanoma, breast, and pancreatic cancer spheroids provides valuable insights into the potential anticancer properties of these compounds (Šermukšnytė, Kantminienė, Jonuškienė, Tumosienė, & Petrikaitė, 2022). Additionally, the synthesis and biological evaluation of a series of 1,4-disubstituted 1,2,3-triazole derivatives as possible antimicrobial agents suggest that these compounds could have significant applications in treating microbial infections (Jadhav, Raundal, Patil, & Bobade, 2017).
Antimicrobial and Antifungal Activities
The exploration of novel compounds for antimicrobial and antifungal activities remains a critical area of research. Studies like the synthesis, characterization, X-ray structure, computational studies, and bioassay of novel compounds combining thiophene and benzimidazole or 1,2,4-triazole moieties provide valuable data on the antimicrobial potential of these compounds (Mabkhot, Al-showiman, Soliman, Ghabbour, AlDamen, & Mubarak, 2017).
properties
IUPAC Name |
1-(2-hydroxy-2-thiophen-3-ylethyl)-N-[3-(trifluoromethoxy)phenyl]triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F3N4O3S/c17-16(18,19)26-12-3-1-2-11(6-12)20-15(25)13-7-23(22-21-13)8-14(24)10-4-5-27-9-10/h1-7,9,14,24H,8H2,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSTJHMSRJMUZKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC(F)(F)F)NC(=O)C2=CN(N=N2)CC(C3=CSC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F3N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.